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Compound Focus: Diphenylpyraline Hydrochloride

CAS No.: 132-18-3

Cat. No.: S526274

Introduction and Basic Properties

Diphenylpyraline hydrochloride is a first-generation antihistamine with additional anticholinergic
properties that make it valuable for both clinical and research applications. As a potent histamine H1
receptor antagonist, this compound competes with histamine for H1-receptor sites on effector cells,
providing temporary reduction of allergic symptoms without reversing established histamine-mediated
responses [1]. The compound belongs to the diphenylpiperidine class and exhibits a molecular weight of
317.85 g/mol with the chemical formula C19H24CINO [2] [3]. The hydrochloride salt form exists as a white
to off-white crystalline powder with a melting point ranging between 203-205°C [2] [4], and it is important

to note that this product is intended for research use only and not for human consumption [2].

Solubility Data Summary

The solubility profile of Diphenylpyraline HCI has been characterized across multiple solvents systems,
providing researchers with essential data for experimental planning. The following tables summarize the

available quantitative solubility data obtained from experimental measurements:
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Primary Solubility Data

Solvent Solubility (mg/mL) Solubility (mM) Temperature Citation
Water 100 mg/mL 314.61 mM Not specified [2] [3]
DMSO >100 mg/mL >314.61 mM Not specified [2] [3]
DMSO =42 mg/mL >132.14 mM Not specified [5]

PBS 100 mg/mL 314.61 mM Not specified [2]
Ethanol >54.7 mg/mL >172.06 mM Not specified [5]

Formulation Solubility for In Vivo Studies

Formulation Composition Solubility Concentration Appearance Citation

10% DMSO + 40% PEG300 + 5% Tween80 =>2.5 =>7.87 mM Clear [2] [3]

+ 45% Saline mg/mL solution

10% DMSO + 90% (20% SBE-B-CD in 22.5 =27.87 mM Clear [2] [3]

Saline) mg/mL solution

10% DMSO + 90% Corn Qil >2.5 >7.87 mM Clear [2] [3]
mg/mL solution

Experimental Protocols

Stock Solution Preparation

Protocol 1: Aqueous Stock Solution (100 mg/mL in PBS)

e Step 1: Weigh 100 mg of Diphenylpyraline HCI powder.
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Step 2: Add phosphate-buffered saline (PBS) to achieve a final volume of 1 mL.
Step 3: Utilize ultrasonication for 2-5 minutes to ensure complete dissolution.
Step 4: Verify the solution clarity; it should appear clear without visible particulates.
Step 5: Aliquot as needed and store at recommended conditions [2].

Protocol 2: DMSO Stock Solution (100 mg/mL)

e Step 1: Weigh 100 mg of Diphenylpyraline HCI powder.

e Step 2: Add fresh, anhydrous DMSO to achieve a final volume of 1 mL.

e Step 3: Mix by vortexing for 1-2 minutes until fully dissolved.

e Step 4: Note that hygroscopic DMSO may impact solubility; use newly opened containers for
optimal results [3].

e Step 5: Aliquot immediately to minimize repeated freeze-thaw cycles.

Working Solution Formulations for In Vivo Studies

Protocol 3: Saline-Based Formulation for Animal Studies

Step 1: Prepare 25 mg/mL DMSO stock solution.

Step 2: Add 100 pL DMSO stock to 400 yL PEG300, mixing evenly.

Step 3: Add 50 pL Tween-80 to the mixture, mixing thoroughly.

Step 4: Add 450 pL normal saline (0.9% sodium chloride) to adjust to 1 mL final volume.
Step 5: Administer immediately after preparation for optimal stability [2] [3].

Protocol 4: SBE-B-CD Formulation for Enhanced Solubility

Step 1: Prepare 20% SBE-[3-CD in saline by dissolving 2 g SBE-3-CD in 10 mL saline.
Step 2: Filter the SBE-B3-CD solution through a 0.22 um filter.

Step 3: Add 100 pL of 25 mg/mL DMSO stock to 900 pL of 20% SBE--CD solution.
Step 4: Mix by gentle inversion until clear.

Step 5: Store at 4°C if not used immediately, for up to one week [2] [3].

The following workflow diagram illustrates the decision process for selecting the appropriate formulation

protocol:
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Research Applications and Biological Activity

Primary Pharmacological Targets

Diphenylpyraline HCl exhibits activity at multiple biological targets, explaining its diverse research

applications:

e Histamine H1 Receptor Antagonism: As a potent H1 receptor blocker, Diphenylpyraline HCI
competes with histamine for receptor binding sites, effectively reducing allergic responses in
experimental models. This mechanism underlies its utility in studying allergic conditions like rhinitis,

hay fever, and pruritic skin disorders [2] [1].
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e Dopamine Transporter Inhibition: Research demonstrates that at concentrations of 10 pM,
Diphenylpyraline HCl markedly inhibits dopamine uptake in mouse nucleus accumbens slices. This
unexpected dopaminergic activity suggests potential research applications beyond its conventional

antihistamine properties [2] [6].

e Anticholinergic Effects: Like most first-generation antihistamines, Diphenylpyraline HCIl exhibits
significant antimuscarinic activity, which may provide drying effects on mucosal surfaces and

contribute to its overall pharmacological profile [1].

Experimental Findings

In Vitro Observations:

e Dopamine uptake inhibition in mouse nucleus accumbens slices at 10 uM concentration [2] [3]
¢ Receptor binding affinity for H1 receptors with competitive antagonism [1]

In Vivo Efficacy:

¢ Locomotor activation in C57BL/6 mice at 5-10 mg/kg intraperitoneal doses [2] [3]
¢ Elevation of extracellular dopamine levels in nucleus accumbens by approximately 200% [2]
¢ Psychostimulant properties observed at doses of 5-10 mg/kg [2]

The following diagram illustrates the compound's multifaceted mechanism of action and observed effects:
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Storage and Stability Guidelines

Proper storage of Diphenylpyraline HCI is essential for maintaining compound integrity and experimental

reproducibility:

o Powder Storage: Store at -20°C for 3 years or at 4°C for 2 years in a sealed, protected environment
to prevent moisture exposure [2]. The compound should be maintained under inert gas (nitrogen or

argon) when possible for long-term stability [4].

¢ Solution Stability:

o DMSO stock solutions: Store at -80°C for 6 months or -20°C for 1 month [2] [3]

o Agqueous solutions: Prepare fresh when possible; some sources indicate stability at ambient
temperature for several days during shipping [2]

o In vivo formulations: Use immediately after preparation; do not store for extended periods [5]

e Handling Considerations: The compound is hygroscopic and requires protection from moisture.
Always use anhydrous conditions when preparing solutions, and allow samples to equilibrate to room

temperature before opening to prevent condensation [4].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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